Cas no 467235-08-1 (3-(Ethylamino)-4-nitrobenzonitrile)

3-(Ethylamino)-4-nitrobenzonitrile is a nitrile-substituted aromatic compound featuring both nitro and ethylamino functional groups. Its molecular structure (C9H9N3O2) lends itself to applications in organic synthesis, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty dyes. The presence of the electron-withdrawing nitro group and the electron-donating ethylamino moiety enhances its reactivity in nucleophilic and electrophilic substitution reactions. This compound exhibits moderate stability under standard conditions, making it suitable for controlled synthetic processes. Its well-defined chemical properties allow for precise modifications, enabling the development of complex molecular architectures. Proper handling is advised due to potential sensitivity to heat and strong oxidizing agents.
3-(Ethylamino)-4-nitrobenzonitrile structure
467235-08-1 structure
Product Name:3-(Ethylamino)-4-nitrobenzonitrile
CAS No:467235-08-1
MF:C9H9N3O2
MW:191.186661481857
CID:1090088
PubChem ID:18760795
Update Time:2025-06-07

3-(Ethylamino)-4-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(Ethylamino)-4-nitrobenzonitrile
    • 467235-08-1
    • DB-203887
    • SCHEMBL6182039
    • DTXSID60596030
    • 3-Ethylamino-4-nitro-benzonitrile
    • AM807347
    • HMYDGZFDJAIONB-UHFFFAOYSA-N
    • Inchi: 1S/C9H9N3O2/c1-2-11-8-5-7(6-10)3-4-9(8)12(13)14/h3-5,11H,2H2,1H3
    • InChI Key: HMYDGZFDJAIONB-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(C#N)=CC=1NCC)=O

Computed Properties

  • Exact Mass: 191.069476538g/mol
  • Monoisotopic Mass: 191.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 81.6Ų

3-(Ethylamino)-4-nitrobenzonitrile Pricemore >>

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